Cas no 2229528-26-9 (tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate)

tert-Butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate is a specialized carbamate derivative featuring a trifluoromethylthio (SCF₃) substituent on the phenyl ring, which enhances its lipophilicity and metabolic stability. The tert-butyloxycarbonyl (Boc) group provides robust protection for the amine functionality, making it valuable in peptide synthesis and medicinal chemistry applications. The presence of the methyl group on the nitrogen and the ketone moiety adjacent to the phenyl ring contributes to its structural versatility, enabling further functionalization. The SCF₃ group is notable for its electron-withdrawing properties, which can influence reactivity and binding affinity in bioactive molecules. This compound is particularly useful as an intermediate in the development of pharmaceuticals and agrochemicals, where controlled amine protection and selective deprotection are critical. Its well-defined structure ensures high purity and reproducibility in synthetic processes.
tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate structure
2229528-26-9 structure
Product Name:tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
CAS No:2229528-26-9
MF:C15H18F3NO3S
MW:349.368533611298
CID:6140039
PubChem ID:165964358
Update Time:2025-07-02

tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
    • 2229528-26-9
    • EN300-1891914
    • tert-butyl N-methyl-N-(2-oxo-1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethyl)carbamate
    • Inchi: 1S/C15H18F3NO3S/c1-14(2,3)22-13(21)19(4)12(9-20)10-6-5-7-11(8-10)23-15(16,17)18/h5-9,12H,1-4H3
    • InChI Key: XOBGQNZSJQUVCJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1=CC=CC(=C1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 349.09594910g/mol
  • Monoisotopic Mass: 349.09594910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.9Ų

tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate Pricemore >>

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Additional information on tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate

Recent Advances in the Study of tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS: 2229528-26-9)

The compound tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS: 2229528-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylsulfanyl (SCF3) moiety and carbamate functional group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient preparation via a multi-step process involving the condensation of tert-butyl N-methylcarbamate with a ketone derivative bearing the 3-(trifluoromethyl)sulfanylphenyl group. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary data on its inhibitory effects against specific proteases, suggesting potential applications in treating protease-related disorders.

In another recent investigation, researchers examined the compound's role as a prodrug. The tert-butyl carbamate group was found to enhance the molecule's bioavailability, while the SCF3 moiety contributed to its metabolic stability. This dual functionality positions the compound as a promising scaffold for the development of novel therapeutics, particularly in oncology and infectious diseases. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound could be effectively metabolized in vivo to release active drug molecules, thereby improving therapeutic efficacy.

Further research has delved into the mechanistic aspects of this compound's biological activity. A 2024 study in Chemical Science utilized computational modeling and X-ray crystallography to elucidate its binding interactions with target enzymes. The findings revealed that the trifluoromethylsulfanyl group plays a critical role in forming hydrophobic interactions within enzyme active sites, while the carbamate group participates in hydrogen bonding. These insights are expected to guide the design of next-generation inhibitors with enhanced specificity and potency.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing studies are investigating structural modifications to improve its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-methyl-N-(2-oxo-1-{3-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS: 2229528-26-9) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for continued research. Future studies will likely focus on expanding its therapeutic applications and addressing current limitations, paving the way for its potential use in clinical settings.

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